Cas no 23039-28-3 (3-tert-Butylbenzaldehyde)

• Product Name: 3-tert-Butylbenzaldehyde
• CAS No: 23039-28-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD11100027
• CID: 251643
• PubChem ID: 10192588
• Update Time: 2025-11-02

3-tert-Butylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butylbenzaldehyde
• Benzaldehyde,3-(1,1-dimethylethyl)-
• 3-t-butylbenzaldehyde
• 5-tert-butylbenzaldehyde
• m-tert-butylbenzaldehyde
• 3-tert-Butyl-benzaldehyde
• EN300-266346
• FS-5609
• 3-tert-butyl benz-aldehyde
• SCHEMBL309484
• SB35643
• Benzaldehyde, 3-(1,1-dimethylethyl)-
• CS-0110008
• FT-0716525
• 23039-28-3
• SY358410
• Z1198310513
• 3-(1,1-Dimethylethyl)benzaldehyde
• 3-(tert-butyl)benzaldehyde
• AKOS005256579
• MFCD11100027
• DTXSID90436531
• HKEQMVXZDQLSDY-UHFFFAOYSA-N
• DA-07890

• MDL： MFCD11100027
• Inchi： 1S/C11H14O/c1-11(2,3)10-6-4-5-9(7-10)8-12/h4-8H,1-3H3
• InChI Key： HKEQMVXZDQLSDY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 228.022°C at 760 mmHg
• Flash Point: 91.961°C
• Refractive Index: 1.525
• PSA: 17.07000
• LogP: 2.79660

Additional information on 3-tert-Butylbenzaldehyde

3-tert-Butylbenzaldehyde (CAS No 23039-28-3): Properties, Applications, and Market Insights

3-tert-Butylbenzaldehyde (CAS No 23039-28-3) is a specialized organic compound widely used in the fragrance and pharmaceutical industries. This aromatic aldehyde is known for its unique chemical structure, featuring a tert-butyl group at the meta position of the benzene ring. Its molecular formula is C₁₁H₁₄O, and it exhibits a characteristic almond-like odor, making it valuable in perfumery.

The compound's chemical properties include a boiling point of approximately 235°C and a molecular weight of 162.23 g/mol. Its stability under normal conditions and compatibility with various solvents enhance its utility in industrial applications. Researchers often inquire about "3-tert-Butylbenzaldehyde synthesis" or "CAS 23039-28-3 suppliers," reflecting its commercial demand.

In the fragrance industry, 3-tert-Butylbenzaldehyde serves as a key intermediate for producing high-end perfumes and flavoring agents. Its ability to blend with other aromatic compounds makes it ideal for creating complex scent profiles. Recent trends show growing interest in "sustainable fragrance ingredients," positioning this compound as a candidate for eco-friendly formulations due to its biodegradability.

The pharmaceutical sector utilizes 3-tert-Butylbenzaldehyde in synthesizing active pharmaceutical ingredients (APIs). Its role in constructing heterocyclic compounds aligns with searches for "aldehyde-based drug intermediates." Innovations in "green chemistry" have also spurred studies on catalytic oxidation methods to produce this compound more efficiently.

Market analyses reveal increasing demand for CAS 23039-28-3 in Asia-Pacific regions, driven by expanding cosmetics and healthcare industries. Suppliers emphasize "high-purity 3-tert-Butylbenzaldehyde" to meet stringent quality standards. Regulatory compliance with REACH and FDA guidelines further ensures its safe application across global markets.

From a technical perspective, storage recommendations for 3-tert-Butylbenzaldehyde include keeping containers tightly sealed in cool, dry environments. Users frequently search for "handling precautions for aromatic aldehydes," underscoring the need for proper material safety data sheets (MSDS).

Emerging research explores its potential in "advanced material science," particularly in polymer modification. The compound's phenyl ring structure offers opportunities for creating specialty resins with enhanced thermal stability—a topic gaining traction in academic publications.

For laboratory applications, 3-tert-Butylbenzaldehyde (CAS No 23039-28-3) is often referenced in protocols involving Grignard reactions or reductive amination. These procedures align with frequent search queries like "benzaldehyde derivatives in organic synthesis," highlighting its role as a versatile building block.

Quality control measures for industrial-grade 3-tert-Butylbenzaldehyde typically involve gas chromatography (GC) analysis to verify purity levels above 98%. This specification responds to manufacturer needs for "consistent aldehyde feedstock" in continuous production processes.

Environmental impact assessments confirm that 3-tert-Butylbenzaldehyde undergoes rapid degradation in aquatic systems, addressing concerns about "biodegradable fragrance chemicals." Such data supports its selection over persistent synthetic alternatives in product development.

Future prospects for CAS 23039-28-3 include expanded use in "functional fragrance" technologies, where controlled release mechanisms enhance product performance. Patent filings indicate growing innovation around this compound's derivatives for long-lasting scent applications.

In summary, 3-tert-Butylbenzaldehyde remains a strategically important chemical across multiple industries. Its balance of aromatic properties and synthetic versatility continues to drive research and commercial interest worldwide.